6-Cyclopropyl-2-[1-(3,4-dimethylbenzoyl)piperidin-4-yl]pyridazin-3-one

• IUPAC Name: 6-cyclopropyl-2-[1-(3,4-dimethylbenzoyl)piperidin-4-yl]pyridazin-3-one
• InChI: InChI=1S/C21H25N3O2/c1-14-3-4-17(13-15(14)2)21(26)23-11-9-18(10-12-23)24-20(25)8-7-19(22-24)16-5-6-16/h3-4,7-8,13,16,18H,5-6,9-12H2,1-2H3
• InChI Key: PSQBWSZGBROIIG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)N2CCC(CC2)N3C(=O)C=CC(=N3)C4CC4)C
• Molecular Formula: C21H25N3O2
• Molecular Weight: 351.4 g/mol

Description

6-Cyclopropyl-2-[1-(3,4-dimethylbenzoyl)piperidin-4-yl]pyridazin-3-one is a chemical compound that has been extensively studied for its potential applications in scientific research. It belongs to the class of pyridazinone derivatives and has shown promising results in various fields of research.

Mechanism of Action

The mechanism of action of 6-Cyclopropyl-2-[1-(3,4-dimethylbenzoyl)piperidin-4-yl]pyridazin-3-one involves the inhibition of various enzymes and proteins involved in cell growth and proliferation. It has been shown to inhibit the activity of cyclin-dependent kinases and induce cell cycle arrest in cancer cells. It also inhibits the activity of acetylcholinesterase and may have potential applications in the treatment of neurological disorders.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells. It also has neuroprotective effects and has shown potential in the treatment of Alzheimer's disease and Parkinson's disease. Additionally, it has been shown to have vasodilatory effects and may have potential applications in the treatment of cardiovascular diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 6-Cyclopropyl-2-[1-(3,4-dimethylbenzoyl)piperidin-4-yl]pyridazin-3-one in lab experiments include its potential applications in various fields of scientific research, its ability to inhibit the growth of cancer cells, and its neuroprotective effects. However, its limitations include its high cost of synthesis, limited availability, and potential toxicity.

Future Directions

There are several future directions for the research on 6-Cyclopropyl-2-[1-(3,4-dimethylbenzoyl)piperidin-4-yl]pyridazin-3-one. These include further studies on its potential applications in cancer research, neurological disorders, and cardiovascular diseases. Additionally, future research should focus on the development of more efficient and cost-effective synthesis methods for this compound. Furthermore, the potential toxicity of this compound should be thoroughly investigated to ensure its safety for use in scientific research.

Synthesis Methods

The synthesis of 6-Cyclopropyl-2-[1-(3,4-dimethylbenzoyl)piperidin-4-yl]pyridazin-3-one involves the reaction of 3,4-dimethylbenzoyl chloride with piperidine in the presence of a base to form 1-(3,4-dimethylbenzoyl)piperidine. This intermediate is then reacted with 2-cyclopropyl-3-hydroxypyridine-5-carboxylic acid in the presence of a coupling agent to form the final product.

Scientific Research Applications

6-Cyclopropyl-2-[1-(3,4-dimethylbenzoyl)piperidin-4-yl]pyridazin-3-one has been studied for its potential applications in various fields of scientific research such as cancer research, neurological disorders, and cardiovascular diseases. It has been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells. It also has neuroprotective effects and has shown potential in the treatment of Alzheimer's disease and Parkinson's disease. Additionally, it has been shown to have vasodilatory effects and may have potential applications in the treatment of cardiovascular diseases.